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Compound of Interest

Compound Name: 2-Chloro-4-methylpentane

Cat. No.: B3392400 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Chloro-4-methylpentane

This technical guide provides a comprehensive overview of the core physical properties of 2-
Chloro-4-methylpentane, tailored for researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines detailed experimental

protocols for the determination of these properties, and includes a visualization of the

structural-property relationships.

Quantitative Physical Properties
The physical properties of 2-Chloro-4-methylpentane are summarized in the table below,

providing a clear reference for its fundamental characteristics.
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Property Value Units

Molecular Formula C₆H₁₃Cl -

Molecular Weight 120.62 g/mol [1][2][3][4][5]

Boiling Point 117.7 - 118 °C at 760 mmHg[2][6]

Melting Point -35.1 (estimate) °C[6]

Density 0.863 g/cm³[6]

Refractive Index 1.4093 -[6]

Vapor Pressure 20.6 mmHg at 25°C[6]

Flash Point 20.8 °C[6]

Solubility

Sparingly soluble in water.

Soluble in most organic

solvents.[7][8]

-

LogP 2.65980 -[6]

Experimental Protocols
Detailed methodologies for the experimental determination of key physical properties of 2-
Chloro-4-methylpentane are outlined below. These protocols are based on standard

laboratory practices for alkyl halides.

Determination of Boiling Point via the Thiele Tube
Method
This method is suitable for determining the boiling point of a small sample of 2-Chloro-4-
methylpentane.[9]

Apparatus:

Thiele tube

Thermometer (0-200°C range)
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Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)

Sample of 2-Chloro-4-methylpentane

Procedure:

A few drops of 2-Chloro-4-methylpentane are placed into the small test tube.

The capillary tube is inverted (open end down) and placed into the test tube containing the

sample.

The test tube is attached to the thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The thermometer and test tube assembly are placed in the Thiele tube, which is filled with a

high-boiling point oil (e.g., mineral oil).

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Determination of Density
The density of liquid 2-Chloro-4-methylpentane can be determined using a pycnometer.

Apparatus:
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Pycnometer (a specific volume glass flask)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Sample of 2-Chloro-4-methylpentane

Distilled water

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed (m₁).

The pycnometer is filled with distilled water and placed in the constant temperature water

bath (e.g., 20°C) until it reaches thermal equilibrium. The mass of the pycnometer filled with

water is recorded (m₂).

The pycnometer is emptied, dried, and then filled with 2-Chloro-4-methylpentane.

The pycnometer containing the sample is placed in the constant temperature water bath until

it reaches thermal equilibrium. The mass of the pycnometer filled with the sample is recorded

(m₃).

The density of the sample is calculated using the formula: Density = [(m₃ - m₁) / (m₂ - m₁)] *

Density of water at the experimental temperature.

Determination of Refractive Index
An Abbe refractometer is a common instrument for measuring the refractive index of liquids.[10]

[11]

Apparatus:

Abbe refractometer

Constant temperature water bath

Sodium D line light source
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Sample of 2-Chloro-4-methylpentane

Dropper

Lens tissue

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and dried

with lens tissue.

A few drops of 2-Chloro-4-methylpentane are placed on the lower prism using a dropper.

The prisms are closed and the instrument is allowed to equilibrate to the desired temperature

(e.g., 20°C) by circulating water from the constant temperature bath.

The light source is positioned, and the eyepiece is adjusted to bring the crosshairs into

focus.

The adjustment knob is turned until the boundary between the light and dark fields is sharp

and coincides with the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

Visualization of Structure-Property Relationships
The following diagram illustrates the logical relationship between the molecular structure of 2-
Chloro-4-methylpentane and its key physical properties. The branched structure and the

presence of a chlorine atom are central to its observed characteristics.
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Molecular Structure

Physical Properties

2-Chloro-4-methylpentane
C6H13Cl

Branched Alkyl Chain
(Isohexyl group)

influences

Secondary Chlorine Atom

contains

Refractive Index:
~1.409

determines electron density

Boiling Point:
~118 °C

affects van der Waals forces introduces dipole-dipole interactions

Density:
~0.863 g/cm³

higher mass than H

Solubility:
Low in Water

polar bond, but overall
nonpolar character dominates

Click to download full resolution via product page

Structure-Property Relationships of 2-Chloro-4-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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